1-[(3-Chlorophenyl)methyl]-4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine

• Molecular Formula: C17H16ClF3N6
• Molecular Weight: 396.8 g/mol
• IUPAC Name: 6-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C17H16ClF3N6/c18-13-3-1-2-12(10-13)11-25-6-8-26(9-7-25)15-5-4-14-22-23-16(17(19,20)21)27(14)24-15/h1-5,10H,6-9,11H2
• InChI Key: FFENMDOFXQBPTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)Cl)C3=NN4C(=NN=C4C(F)(F)F)C=C3

Description

1-[(3-Chlorophenyl)methyl]-4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine is a useful research compound. Its molecular formula is C17H16ClF3N6 and its molecular weight is 396.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reductive amination of 6-(piperazin-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine with 3-chlorobenzaldehyde was carried out according to General Synthetic Method 5. The crude product was purified by hplc using a Waters XBridge Prep C18 OBD column, 5μ silica, 21 mm diameter, 100 mm length eluted with decreasingly polar mixtures of water (containing 0.05% aqueous ammonia) and acetonitrile as eluents to give 6-[4-[(3-chlorophenyl)methyl]piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine.